DMS2_PHYHZ Dermaseptin-H2
Description
Dermaseptin-H2 (DMS2PHYHZ) is a bioactive peptide identified in the skin secretions of the tree frog *Pithecopus nordestinus*. It belongs to the dermaseptin family, a class of antimicrobial peptides (AMPs) known for their broad-spectrum activity against bacteria, fungi, and protozoa. Dermaseptin-H2 is characterized by its amphipathic α-helical structure, which facilitates membrane disruption in microbial targets . Unlike other dermaseptins, DMS2PHYHZ exhibits age-dependent expression, with higher quantities detected in adult frogs compared to juveniles, suggesting a role in adaptive immune defense .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GLWSKIKDVAAAAGKAALGAVNEALGEQ |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Dermaseptin-H2 shares functional and structural similarities with other peptides identified in Pithecopus nordestinus and related species. Below is a comparative analysis based on available evidence:
Table 1: Key Peptides in Pithecopus nordestinus Skin Secretions
Functional Distinctions
Antimicrobial Spectrum :
- Dermaseptin-H2 demonstrates broader activity against both Gram-positive and Gram-negative bacteria compared to Phylloseptin-1 and Phylloseptin-7, which are more specialized .
- Unlike Hyposin-HA5, which shows antiviral specificity, DMS2_PHYHZ lacks significant antiviral effects .
Structural Features :
- Dermaseptin-H2’s amphipathic α-helix contrasts with the β-hairpin structure of Tryptophyllin-T3-2, explaining differences in membrane interaction mechanisms .
- Phylloseptins lack the cationic charge density of DMS2_PHYHZ, reducing their efficacy against eukaryotic pathogens like Candida albicans .
Developional Regulation: Dermaseptin-H2’s age-dependent secretion is unique among the listed peptides.
Research Findings and Limitations
- Synergistic Effects: Preliminary studies suggest Dermaseptin-H2 enhances the activity of Phylloseptin-7 against Pseudomonas aeruginosa, though mechanistic details remain unclear .
- Toxicity Profile : Unlike some dermaseptins (e.g., Dermaseptin S9), DMS2_PHYHZ exhibits lower hemolytic activity, making it a safer candidate for therapeutic development .
- Gaps in Knowledge: Comparative data on pharmacokinetics, stability, and in vivo efficacy are lacking for most peptides listed in Table 1.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
